Cas no 1261590-47-9 (3-(3-(Trifluoromethyl)-4-nitrobenzoyl)pyridine)

• Product Name: 3-(3-(Trifluoromethyl)-4-nitrobenzoyl)pyridine
• CAS No: 1261590-47-9
• MF: C₁₃H₇F₃N₂O₃
• MW: 296.201493501663
• CID: 4791634
• Update Time: 2025-05-23

3-(3-(Trifluoromethyl)-4-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)-4-nitrobenzoyl)pyridine

• Inchi： 1S/C13H7F3N2O3/c14-13(15,16)10-6-8(3-4-11(10)18(20)21)12(19)9-2-1-5-17-7-9/h1-7H
• InChI Key： NSIFAUIEPLPBKI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(C2C=NC=CC=2)=O)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 408
• XLogP3: 2.9
• Topological Polar Surface Area: 75.8

Additional information on 3-(3-(Trifluoromethyl)-4-nitrobenzoyl)pyridine

Professional Introduction to 3-(3-(Trifluoromethyl-4-nitrobenzoyl)pyridine) and CAS No. 1261590-47-9

The compound with the CAS number 1261590-47-9 and the product name 3-(3-(Trifluoromethyl-4-nitrobenzoyl)pyridine) represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

The molecular structure of 3-(3-(Trifluoromethyl-4-nitrobenzoyl)pyridine) consists of a pyridine core substituted with a trifluoromethyl-4-nitrobenzoyl group. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for pharmaceutical applications. Additionally, the 4-nitrobenzoyl moiety contributes to its binding affinity and interaction with biological targets, which is crucial for drug efficacy.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. The nitrile oxide-based derivatives, including those incorporating the nitrobenzoyl moiety, have shown promise in various therapeutic areas. For instance, studies have demonstrated that compounds with similar structural motifs can modulate enzyme activity and interfere with signaling pathways associated with inflammation and cancer.

The synthesis of 3-(3-(Trifluoromethyl)-4-nitrobenzoyl)pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methodologies not only improve the scalability of production but also enhance the overall quality of the final product.

Evaluation of the pharmacological properties of CAS No. 1261590-47-9> has revealed intriguing findings that warrant further investigation. Preliminary in vitro studies indicate that this compound exhibits significant inhibitory effects on certain enzymes implicated in disease progression. Specifically, it has shown potential in suppressing the activity of cytochrome P450 enzymes, which are known to play a role in drug metabolism and detoxification processes.

The incorporation of the >trifluoromethyl> group> into the molecular structure not only enhances its binding affinity but also influences its pharmacokinetic behavior. This modification has been shown to prolong the half-life of drugs by reducing their susceptibility to metabolic degradation. Consequently, compounds like> 3-(3-(>trifluoromethyl>->4-nitrobenzoyl>)>pyridine>> may offer therapeutic advantages over existing treatments by maintaining efficacy over longer periods.

In addition to its pharmacological potential, this compound has also been explored for its role in chemical biology research. The unique reactivity of its functional groups makes it a valuable tool for studying enzyme mechanisms and interactions at the molecular level. Researchers have utilized derivatives of this compound to develop novel probes that can selectively label target proteins and enzymes, facilitating detailed structural and functional analyses.

The impact of computational chemistry on the design and optimization of such compounds cannot be overstated. By leveraging advanced computational methods, scientists can predict the biological activity and pharmacokinetic properties of molecules like 3-(3-(-4-nitrobenzoyl)pyridine>) before conducting expensive experimental trials. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional trial-and-error methodologies.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into clinical reality. By integrating cutting-edge synthetic chemistry with innovative biological assays, researchers can unlock new possibilities for treating complex diseases.

In conclusion, 3-(3-(-4-nitrobenzoyl)pyridine>) (CAS No. 1261590-47-9) represents a significant advancement in chemical biomedical research. Its unique structural features and promising pharmacological properties make it a valuable candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, compounds like these will play an increasingly important role in addressing unmet medical needs.